Cas no 58484-19-8 (1-(2-chloroethyl)-3-(2,3,4,5,6-pentahydroxycyclohexyl)urea)

• Product Name: 1-(2-chloroethyl)-3-(2,3,4,5,6-pentahydroxycyclohexyl)urea
• CAS No: 58484-19-8
• MF: C₉H₁₇ClN₂O₆
• MW: 284.694082021713
• CID: 948572
• PubChem ID: 321800
• Update Time: 2025-04-19

1-(2-chloroethyl)-3-(2,3,4,5,6-pentahydroxycyclohexyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)-3-(2,3,4,5,6-pentahydroxycyclohexyl)urea
• AC1L851E
• CTK1H2369
• NSC275621
• NSC-275621
• 58484-19-8
• DTXSID70313715

• Inchi： 1S/C9H17ClN2O6/c10-1-2-11-9(18)12-3-4(13)6(15)8(17)7(16)5(3)14/h3-8,13-17H,1-2H2,(H2,11,12,18)
• InChI Key： GKXZYBWIPXPBDB-UHFFFAOYSA-N
• SMILES： ClCCNC(NC1C(C(C(C(C1O)O)O)O)O)=O

Computed Properties

• Exact Mass: 284.07761
• Monoisotopic Mass: 284.0775140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 142Ų

Experimental Properties

• PSA: 142.28
• LogP: -2.50710